Cas no 1021230-30-7 (methyl 4-{[(1E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate)

• Product Name: methyl 4-{[(1E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate
• CAS No: 1021230-30-7
• MF: C₂₂H₁₉N₃O₂S
• MW: 389.470163583755
• CID: 5432225
• Update Time: 2025-10-30

methyl 4-{[(1E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• LIYXMDAWLHIHGF-SFQUDFHCSA-N
• methyl 4-{[(1E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

• Inchi： 1S/C22H19N3O2S/c1-14-4-9-19(15(2)10-14)20-13-28-21(25-20)17(11-23)12-24-18-7-5-16(6-8-18)22(26)27-3/h4-10,12-13,24H,1-3H3/b17-12+
• InChI Key： LIYXMDAWLHIHGF-SFQUDFHCSA-N
• SMILES： C(OC)(=O)C1=CC=C(N/C=C(\C#N)/C2=NC(C3=CC=C(C)C=C3C)=CS2)C=C1

Additional information on methyl 4-{[(1E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

Methyl 4-{[(1E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate (CAS No. 1021230-30-7): A Comprehensive Overview

Methyl 4-{[(1E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate, identified by its CAS number 1021230-30-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a benzoate moiety combined with a thiazole ring and an amino group suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The compound's structure is characterized by several key functional groups that contribute to its chemical reactivity and biological activity. The benzoate group, known for its stability and ability to form hydrogen bonds, provides a scaffold for further derivatization. The thiazole ring, a heterocyclic structure with sulfur and nitrogen atoms, is frequently found in bioactive molecules and has been shown to exhibit various pharmacological properties. Additionally, the amino group introduces the possibility of further modifications, such as peptidomimetic strategies, which can enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Methyl 4-{[(1E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate has been studied for its potential role in modulating these pathways. For instance, research has indicated that the compound may interact with enzymes and receptors involved in inflammatory responses and cancer progression. The combination of the thiazole and benzoate moieties could potentially lead to synergistic effects, enhancing the overall efficacy of the molecule.

One of the most compelling aspects of this compound is its structural diversity. The presence of multiple chiral centers and functional groups allows for the synthesis of various analogs with tailored properties. This flexibility is crucial in drug discovery, as it enables researchers to optimize potency, selectivity, and pharmacokinetic profiles. Recent advances in computational chemistry have further facilitated the design of such molecules by allowing for virtual screening and molecular docking studies.

The synthesis of Methyl 4-{[(1E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate involves multiple steps that require precise control over reaction conditions. Key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization to introduce the benzoate and amino groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-carbon bonds necessary for this molecule's structure. These reactions not only provide high yields but also minimize unwanted byproducts.

Evaluation of Methyl 4-{[(1E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate has been conducted both in vitro and in vivo. In vitro studies have focused on assessing its interaction with target proteins and enzymes relevant to various diseases. Initial results suggest that the compound exhibits moderate affinity for certain receptors, which could translate into therapeutic benefits. Additionally, its stability under physiological conditions makes it a promising candidate for further development.

In vivo studies have provided further insights into the pharmacological profile of this compound. Animal models have been used to evaluate its efficacy in reducing inflammation and inhibiting tumor growth. These studies have shown encouraging results, particularly when compared to existing treatments. However, additional research is needed to fully understand its mechanism of action and long-term safety profile.

The future development of Methyl 4-{[(1E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate will likely involve interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological testing. Advances in these areas will continue to drive innovation in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications.

The potential applications of this compound are broad and span multiple therapeutic areas. Its structural features make it suitable for targeting a variety of diseases ranging from oncology to neurodegenerative disorders. As research progresses, new derivatives may be developed that offer improved efficacy and reduced side effects. The versatility of Methyl 4-{[(1E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yaml]amino}benzoate ensures that it will remain a subject of intense study for years to come.